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In the ever-evolving landscape of photovoltaic research, the pursuit of higher solar energy
conversion efficiency remains a primary driver of innovation. While silicon-based solar cells
have long dominated the market, thin-film technologies, particularly Copper Indium diSelenide
(CulnSez) and its alloys like Copper Indium Gallium diSelenide (CIGS), present a compelling
alternative. This guide provides a comprehensive comparison of the efficiency benchmarks of
CulnSe:z and silicon solar cells, tailored for researchers, scientists, and professionals in the
field. We will delve into the latest record efficiencies, the experimental protocols for their
evaluation, and a structured comparison of their performance metrics.

Quantitative Performance Comparison

The following table summarizes the key performance indicators for record-holding laboratory-
scale CulnSe:z (and its CIGS variant) and silicon solar cells. It is important to note that these
represent champion cell efficiencies, which are typically higher than the efficiencies of

commercially available modules.
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Parameter

Copper Indium Gallium
Selenide (CIGS)

Crystalline Silicon (mono-
Si)

Record Efficiency

23.35% (Cd-Free Cu(In,Ga)
(Se,S)2)

27.81% (Hybrid Interdigitated
Back-Contact)[1][2][3][4]

Typical Commercial Module

Efficiency

15% - 19%

19% - 23%

Theoretical Efficiency Limit

(Single Junction)

~30%

~29.4% (Shockley-Queisser

limit)

Key Performance

High absorption coefficient,
good performance in low light

and high temperatures,

Mature and reliable
technology, high efficiency and

long-term stability, well-

Characteristics ) ] ] ]
potential for flexible substrates.  established manufacturing
[5] processes.
o . Higher manufacturing costs for
Complexity in composition ) o
high-purity silicon wafers,
Challenges control of the absorber layer,

scarcity of indium.

performance degradation at
high temperatures.

Experimental Protocols: A Closer Look

The determination of solar cell efficiency is a meticulous process governed by standardized
procedures to ensure reproducibility and comparability of results across different research
laboratories and manufacturing facilities.

Fabrication of High-Efficiency Solar Cells
CulnSe:z (CIGS) Solar Cell Fabrication:

High-efficiency CIGS solar cells are typically fabricated on a substrate such as soda-lime glass
coated with a molybdenum (Mo) back contact. The crucial CIGS absorber layer is most
commonly deposited using one of two primary methods:

» Co-evaporation: This physical vapor deposition technique involves the simultaneous
evaporation of copper, indium, gallium, and selenium from different sources in a high-
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vacuum chamber.[6] This method allows for precise control over the elemental composition
and grading of the bandgap within the absorber layer, which is critical for achieving high
efficiencies.

o Two-Step Process (Selenization): In this method, a precursor film of copper, indium, and
gallium is first deposited onto the substrate, often by sputtering.[7] This metallic precursor is
then exposed to a selenium-containing atmosphere (e.g., H2Se gas or evaporated selenium)
at elevated temperatures. This "selenization" step converts the metallic film into the CIGS
semiconductor.

Following the deposition of the CIGS layer, a thin buffer layer, traditionally cadmium sulfide
(CdS) deposited via chemical bath deposition (CBD), is applied.[6][8] This is followed by a
transparent conducting oxide (TCO) window layer, typically intrinsic zinc oxide (i-ZnO) and
aluminum-doped zinc oxide (AZO), deposited by sputtering.[8] Finally, metal contact grids (e.g.,
Ni/Al) are deposited to complete the cell structure.[7]

Silicon Solar Cell Fabrication (Hybrid Interdigitated Back-Contact - HIBC):

The record-efficiency silicon solar cell utilizes a sophisticated Hybrid Interdigitated Back-
Contact (HIBC) architecture. While the proprietary specifics of the record cell's fabrication by
LONG:I are not fully disclosed, the general principles of IBC cell manufacturing involve:

Wafer Preparation: The process starts with a high-quality monocrystalline silicon wafer.

o Front Surface Passivation: A dielectric layer is deposited on the front surface to reduce
recombination losses. This is crucial for maximizing the collection of charge carriers.

» Backside Structuring: The key feature of IBC cells is that both the positive and negative
electrical contacts are located on the rear of the cell. This is achieved by creating
interdigitated (finger-like) regions of p-type and n-type doping on the backside. This complex
patterning is often done using photolithography and etching techniques.

» Metallization: Metal contacts are then deposited onto these doped regions to collect the
current. By having the contacts on the back, shadowing losses on the front surface are
eliminated, increasing the amount of light that can be absorbed.

Characterization and Efficiency Measurement
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The efficiency of a solar cell is determined by measuring its current-voltage (I-V) characteristics
under standardized illumination. The internationally recognized Standard Test Conditions (STC)
are:

e Irradiance: 1000 W/m2 (or 100 mW/cm?)

o Spectral Distribution: Air Mass 1.5 (AM1.5) global spectrum, which simulates the sunlight
spectrum after passing through 1.5 times the Earth's atmosphere.

e Cell Temperature: 25 °C

The experimental setup for I-V measurement typically includes:

e A solar simulator to provide a uniform and stable light source that mimics the AM1.5
spectrum.

o Atemperature-controlled stage to maintain the cell at 25 °C.

o A four-point probe measurement system to accurately measure the voltage and current,
minimizing the influence of contact resistance.

o Avariable electronic load to sweep the voltage across the cell from its open-circuit condition
to its short-circuit condition.

From the resulting I-V curve, the key performance parameters are extracted:

e Open-Circuit Voltage (Voc): The maximum voltage when no current is flowing.

¢ Short-Circuit Current (Isc): The maximum current when the voltage is zero.

 Fill Factor (FF): A measure of the "squareness" of the |-V curve, representing the ratio of the
maximum power to the product of Voc and Isc.

» Efficiency (n): The ratio of the maximum power output (Pmax) to the input power from the
light source (Pin).

For a result to be officially recognized as a record, it must be certified by an accredited
independent laboratory such as the National Renewable Energy Laboratory (NREL) in the
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United States or the Fraunhofer Institute for Solar Energy Systems (ISE) in Germany. These
institutions adhere to rigorous calibration and measurement protocols to ensure the accuracy
and impartiality of the results.

Mandatory Visualizations
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Caption: Experimental workflow for the fabrication and benchmarking of CulnSez and Silicon
solar cells.
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Caption: Simplified logical flow of charge generation and collection in CulnSez and Silicon solar
cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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